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Compound of Interest

Compound Name: SK&F 108361

CAS No.: 148260-74-6

Cat. No.: B1682071

Get Quote

Welcome to the Application Scientist Support Portal. As a Senior Application Scientist, I have

designed this comprehensive guide to address the specific thermodynamic and chemical

stability challenges associated with SK&F 108361.

Mechanistic Overview of SK&F 108361 Thermal Stability
SK&F 108361 is a highly potent, C2-symmetric diol peptidomimetic designed to inhibit the HIV-

1 protease[1]. It is synthesized from D-(+)-mannitol and features a central (R,R)-

dihydroxyethylene moiety flanked by hydrophobic P1/P1' side chains[1]. While the symmetric

diol core acts as a stable transition-state isostere that successfully resists enzymatic cleavage,

the molecule as a whole remains thermodynamically fragile. The flanking peptide-like linkages

and hydrophobic side chains are highly susceptible to temperature-dependent chemical

degradation, such as aqueous hydrolysis and oxidation, which can ultimately disrupt its ability

to bind the HIV-1 protease asymmetrically[1].

Part 1: Troubleshooting FAQs
Q1: My SK&F 108361 stock lost its HIV-1 protease inhibitory potency after storage at 4°C for a

month. What happened? A: Temperature exerts the most significant influence on

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1682071#bc-rfq
https://www.benchchem.com/product/b1682071/docs?utm_src=pdf-body#technical-support-center-sk-f-108361-stability-temperature-troubleshooting
https://www.benchchem.com/product/b1682071/docs?utm_src=pdf-body#technical-support-center-sk-f-108361-stability-temperature-troubleshooting
https://www.benchchem.com/product/b1682071/docs?utm_src=pdf-body#technical-support-center-sk-f-108361-stability-temperature-troubleshooting
https://pubmed.ncbi.nlm.nih.gov/8422397/
https://pubmed.ncbi.nlm.nih.gov/8422397/
https://pubmed.ncbi.nlm.nih.gov/8422397/
https://www.benchchem.com/product/b1682071/docs?utm_src=pdf-body#technical-support-center-sk-f-108361-stability-temperature-troubleshooting
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


peptidomimetic stability; as a general thermodynamic rule, degradation rates double with every

10°C (18°F) increase in temperature[2]. At 4°C in an aqueous solution, the molecular mobility

of the solvent is sufficient to allow water molecules to attack the peptide-like linkages flanking

the diol core[3]. Over a month, this continuous low-level hydrolysis cleaves the essential P1/P1'

side chains, leading to a complete loss of the specific binding conformation required to inhibit

the target protease[1].

Q2: Can I repeatedly freeze and thaw my reconstituted SK&F 108361 aliquots to save

reagents? A: Absolutely not. Repeated freeze-thaw cycles cause severe physical and chemical

damage[2]. During the freezing process, the formation of ice crystals physically disrupts the

molecular structure. Furthermore, transient temperature fluctuations during thawing reintroduce

molecular mobility and micro-condensation, which drastically accelerates aggregation and

chemical degradation[4]. You must adhere to the "Aliquot Rule": reconstitute the master vial

once, divide it into single-use portions, and never re-freeze a thawed sample[4].

Q3: We store our lyophilized SK&F 108361 in a standard frost-free laboratory freezer at -20°C.

Is this appropriate? A: No. Frost-free freezers are detrimental to peptide and peptidomimetic

stability. These appliances actively cycle their internal temperatures to prevent ice buildup,

which inadvertently subjects your samples to continuous micro-thawing events[4]. This thermal

cycling destroys the stability of the compound over a matter of weeks[4]. Always use a static,

non-cycling freezer for storage.

Q4: How do I analytically verify if my SK&F 108361 stock has undergone thermal degradation?

A: High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (LC-

MS/MS) is the gold standard for assessing purity and identifying profile shifts[5]. A validated

stability-indicating method will successfully separate the active SK&F 108361 peak from its

degradation products[3]. If thermal degradation has occurred, you will observe a quantifiable

reduction in the primary peak area and the emergence of secondary peaks corresponding to

hydrolyzed fragments.

Part 2: Quantitative Stability Data
To assist in your experimental planning, the following table summarizes the expected shelf-life

and primary degradation risks of SK&F 108361 across various temperature conditions.
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Storage
Condition

Temperature State
Expected
Stability

Primary
Degradation
Risk

Ultra-Low

Freezer
-80°C

Lyophilized

Powder
> 2 Years Negligible

Standard

Freezer
-20°C

Lyophilized

Powder
1 - 2 Years

Moisture ingress

(if unsealed)[6]

Refrigerator 4°C
Reconstituted

(Aqueous)
1 - 2 Weeks

Hydrolysis,

Aggregation[3]

Room

Temperature
25°C

Reconstituted

(Aqueous)
< 48 Hours

Rapid

Hydrolysis,

Oxidation[2]

Assay Conditions 37°C In Assay Buffer 4 - 6 Hours
Buffer-catalyzed

degradation

Part 3: Visual Workflows & Logical Relationships
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Elevated Temperature
(>4°C)

Increased Molecular
Mobility

 Thermodynamic shift

Moisture Ingress
(in Lyophilized Powder)

 Condensation risk

Hydrolysis of P1/P1'
Peptide-like Linkages

Oxidation of
Susceptible Residues

 Aqueous catalysis

Loss of C2-Symmetric
Binding Conformation

Decreased HIV-1
Protease Inhibition

 Functional loss
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Caption: Logical relationship of temperature-induced degradation pathways in SK&F 108361.
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1. Reconstitute
SK&F 108361 in DMSO

2. Aliquot into
Eppendorf Tubes

3. Apply Thermal Stress
(e.g., 40°C / 75% RH)

4. Quench Reaction
(Flash Freeze)

5. RP-HPLC Analysis
(C18 Column)

6. Quantify Peak Area
& Calculate Half-Life

Click to download full resolution via product page

Caption: Step-by-step experimental workflow for accelerated thermal stability testing via RP-

HPLC.

Part 4: Experimental Protocols
Protocol A: Reconstitution and Aliquoting for Maximum Thermal
Stability
Causality Focus: This protocol is designed to eliminate moisture condensation and prevent

micro-thawing, which are the primary drivers of physical instability.

Thermal Equilibration: Before opening, remove the lyophilized SK&F 108361 vial from the

-20°C freezer and place it in a desiccator at room temperature for 30 minutes. Why?

Opening a cold vial immediately exposes it to atmospheric moisture, causing condensation

that catalyzes hydrolysis[6].
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Primary Solubilization: Reconstitute the master vial using a minimal volume of anhydrous

DMSO. Why? DMSO prevents immediate aqueous hydrolysis while ensuring the

hydrophobic P1/P1' side chains are fully solvated[4].

Aliquoting: Immediately portion the solution into single-use aliquots (e.g., 50–100 µL) into

sterile Eppendorf tubes[4].

Cryopreservation: Flash-freeze the aliquots using liquid nitrogen and transfer them to a static

-80°C freezer. Why? Flash-freezing rapidly halts molecular mobility, preventing aggregation

during the phase transition[2].

Protocol B: Accelerated Stability Testing via RP-HPLC (ICH
Q1A(R2) Compliant)
Causality Focus: This self-validating system forces degradation under controlled conditions to

map the exact thermal half-life of the compound.

Sample Preparation: Prepare a 1 mg/mL stock of SK&F 108361 in a standardized assay

buffer.

Thermal Stress Application: Incubate multiple aliquots at elevated stress conditions (e.g.,

40°C with 75% Relative Humidity) as mandated by ICH Q1A(R2) guidelines[3][5].

Kinetic Quenching: At predetermined time points (0, 24, 48, and 72 hours), remove one

aliquot and immediately flash-freeze it. Why? Quenching provides an exact, frozen snapshot

of the degradation kinetics at that specific time point, validating the timeline[3].

RP-HPLC Analysis: Inject 10 µL of the thawed sample onto a C18 reverse-phase column.

Run a linear gradient of Water/Acetonitrile containing 0.1% Trifluoroacetic acid (TFA). Why?

TFA acts as an ion-pairing agent, ensuring sharp peak resolution to accurately separate the

active API from its degradation products[3].

Quantification: Integrate the area under the primary SK&F 108361 peak. Calculate the half-

life by plotting the natural log of the remaining peak area against time.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://honestpeptide.com/research/peptide-storage-and-stability
https://honestpeptide.com/research/peptide-storage-and-stability
https://wellbeingmagazine.com/what-should-researchers-know-about-peptide-shelf-stability/
https://www.benchchem.com/product/b1682071/docs?utm_src=pdf-body#technical-support-center-sk-f-108361-stability-temperature-troubleshooting
https://amsbiopharma.com/peptide-stability-analytical-methods/
https://pepdoopeptides.com/peptide-stability-in-formulations/
https://amsbiopharma.com/peptide-stability-analytical-methods/
https://amsbiopharma.com/peptide-stability-analytical-methods/
https://www.benchchem.com/product/b1682071/docs?utm_src=pdf-body#technical-support-center-sk-f-108361-stability-temperature-troubleshooting
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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